Cas no 1261915-89-2 (Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate
• CAS No: 1261915-89-2
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD18312312
• CID: 2763224
• PubChem ID: 53217992
• Update Time: 2025-11-02

Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID20682983
• 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%
• Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate
• MFCD18312312
• 1261915-89-2
• 2-HYDROXY-3-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PYRIDINE

• MDL： MFCD18312312
• Inchi： 1S/C11H9NO3S/c1-15-11(14)9-5-7(6-16-9)8-3-2-4-12-10(8)13/h2-6H,1H3,(H,12,13)
• InChI Key： FBBKCUUBDZKVCM-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1=CC=CNC1=O

Computed Properties

• Exact Mass: 235.03031432Da
• Monoisotopic Mass: 235.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate

Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate (CAS No. 1261915-89-2): A Comprehensive Overview

Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate (CAS No. 1261915-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene-carboxylate and pyridinone hybrid structure, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₁H₉NO₃S, with a molecular weight of 235.26 g/mol. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applicability in drug discovery.

The compound’s structural features, including the methyl ester and 2-oxo-1,2-dihydropyridine moieties, make it a promising candidate for designing novel therapeutic agents. Its thiophene ring is known for enhancing pharmacokinetic properties, while the pyridinone fragment contributes to hydrogen-bonding interactions, critical for target binding. These attributes align with current trends in fragment-based drug design (FBDD) and medicinal chemistry optimization, addressing growing demand for small-molecule inhibitors in oncology and inflammation.

In recent years, Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate has been investigated for its role in synthesizing kinase inhibitors, a hot topic in cancer research. Kinases are pivotal in cellular signaling, and their dysregulation is linked to numerous diseases. The compound’s scaffold is amenable to modifications, enabling the development of selective kinase modulators. This aligns with frequent search queries like "kinase inhibitor synthesis" or "thiophene-based drug candidates", reflecting its relevance in both academic and industrial settings.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing organic semiconductors. The conjugated system of thiophene and pyridinone offers electron-delocalization properties, making it suitable for optoelectronic applications. With the rise of flexible electronics and organic photovoltaics, researchers are actively exploring such heterocyclic compounds to improve device efficiency—a trend mirrored in searches for "organic electronic materials".

Synthetic routes to CAS 1261915-89-2 often involve Pd-catalyzed cross-coupling or cyclization reactions, highlighting its compatibility with modern green chemistry principles. Optimizing these methods to reduce waste and improve yields resonates with the industry’s shift toward sustainable synthesis. FAQs like "how to synthesize thiophene derivatives" or "eco-friendly heterocycle preparation" further underscore its practical significance.

The global market for fine chemicals and pharmaceutical intermediates is expanding, driven by demand for personalized medicine and targeted therapies. Methyl 4-(2-oxo-1,2-dihydropyridin-3-yl)thiophene-2-carboxylate is positioned to play a role in this growth, with suppliers focusing on high-purity batches for R&D. Analytical techniques like HPLC and NMR ensure quality control, addressing common concerns about "compound purity standards" in procurement.

In summary, CAS 1261915-89-2 exemplifies the intersection of chemical innovation and applied research. Its dual utility in drug development and advanced materials, coupled with scalable synthesis, makes it a compound of enduring interest. As scientific inquiries evolve—from "heterocyclic compound applications" to "biocompatible materials"—this molecule remains a focal point for multidisciplinary exploration.